Cas no 19078-75-2 (4-Bromo-4-phenylbutyric acid)
4-Bromo-4-phenylbutyric acid structure
Product Name:4-Bromo-4-phenylbutyric acid
CAS No:19078-75-2
MF:C10H11BrO2
MW:243.097142457962
CID:2659569
PubChem ID:576149
Update Time:2024-02-27
4-Bromo-4-phenylbutyric acid Chemical and Physical Properties
Names and Identifiers
-
- 4-bromo-4-phenylbutanoic acid
- 4-Bromo-4-phenylbutyric acid
- γ-Bromobenzenebutyric acid
- Butyric acid, 4-bromo-4-phenyl-
- gamma-Bromobenzenebutyric acid
- PWNLWGDSLXNNFG-UHFFFAOYSA-N
- 4-Bromo-4-phenylbutanoic acid #
-
- Inchi: 1S/C10H11BrO2/c11-9(6-7-10(12)13)8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H,12,13)
- InChI Key: PWNLWGDSLXNNFG-UHFFFAOYSA-N
- SMILES: BrC(C1C=CC=CC=1)CCC(=O)O
Computed Properties
- Exact Mass: 241.99424g/mol
- Monoisotopic Mass: 241.99424g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3
- XLogP3: 2.4
4-Bromo-4-phenylbutyric acid Related Literature
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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